Cas no 2171355-87-4 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid
• CAS No: 2171355-87-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5965283
• PubChem ID: 165477687
• Update Time: 2025-10-23

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid
• EN300-1515818
• 2171355-87-4
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-15(2)13-23(24(29)27-17(4)16(3)25(30)31)28-26(32)33-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,15-17,22-23H,13-14H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/t16?,17?,23-/m1/s1
• InChI Key： IRHNRLUQXMVUMC-PVWAMWICSA-N
• SMILES： O(C(N[C@@H](C(NC(C)C(C(=O)O)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid

Recent Advances in the Study of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS: 2171355-87-4)

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS: 2171355-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapies. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide-based drug discovery.

Recent research has focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advances in chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have enabled researchers to achieve higher purity levels, thereby improving the reproducibility of experiments involving this compound. Additionally, studies have explored its stability under various conditions, providing insights into its handling and storage requirements.

One of the most promising applications of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid is in the development of peptide-based therapeutics. Its structural properties make it an ideal candidate for the synthesis of modified peptides with enhanced bioavailability and target specificity. Recent studies have demonstrated its utility in the design of peptide inhibitors for enzymes involved in pathological processes, such as cancer and inflammatory diseases. For instance, researchers have successfully incorporated this compound into peptide sequences that selectively inhibit proteases overexpressed in tumor cells, offering a potential avenue for novel anticancer therapies.

Furthermore, the compound's role in the development of peptide conjugates for targeted drug delivery has been a focal point of recent investigations. By leveraging its chemical reactivity, scientists have engineered peptide-drug conjugates (PDCs) that can deliver cytotoxic agents directly to diseased cells, minimizing off-target effects and reducing systemic toxicity. These advancements highlight the compound's versatility and its potential to address some of the key challenges in modern drug development, such as improving therapeutic efficacy and reducing adverse effects.

In conclusion, the ongoing research on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS: 2171355-87-4) underscores its importance in the fields of chemical biology and pharmaceutical sciences. Its applications in peptide synthesis, drug development, and targeted therapies continue to expand, driven by innovations in synthetic methodologies and analytical techniques. As researchers uncover more about its properties and potential uses, this compound is poised to play a pivotal role in the next generation of therapeutic agents.